Cas no 474707-58-9 (5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile)

5-(1H-Pyrazol-3-yl)thiophene-2-carbonitrile is a heterocyclic compound featuring a pyrazole-thiophene-carbonitrile scaffold, which is of significant interest in pharmaceutical and agrochemical research. Its unique structure serves as a versatile intermediate for synthesizing biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both pyrazole and thiophene moieties enhances its potential for forming diverse interactions, improving binding affinity in target applications. The carbonitrile group further contributes to its reactivity, enabling selective functionalization. This compound is valued for its synthetic flexibility, stability, and relevance in medicinal chemistry for designing novel drug candidates.

5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile structure

474707-58-9 structure

Product Name:5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile

CAS No:474707-58-9

MF:C₈H₅N₃S

MW:175.210399389267

MDL:MFCD06808812

CID:2644832

PubChem ID:55282489

Update Time:2025-05-28

5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile
- F13753
- 474707-58-9
- EN300-842982
- AKOS006343512
- SCHEMBL5903745
- MDL： MFCD06808812
- Inchi： 1S/C8H5N3S/c9-5-6-1-2-8(12-6)7-3-4-10-11-7/h1-4H,(H,10,11)
- InChI Key： ZZPRDLUZRJIQMB-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC=C1C1=CC=NN1

Computed Properties

Exact Mass: 175.02041835g/mol
Monoisotopic Mass: 175.02041835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 80.7Å²

5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile Pricemore >>

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Chemenu	CM520717-1g	5-(1H-Pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9	97%	1g	$473	2022-06-11
Enamine	EN300-842982-0.05g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		0.05g	$612.0	2023-06-06
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Enamine	EN300-842982-0.25g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		0.25g	$670.0	2023-06-06
Enamine	EN300-842982-0.5g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		0.5g	$699.0	2023-06-06
Enamine	EN300-842982-1.0g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		1g	$728.0	2023-06-06
Enamine	EN300-842982-2.5g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		2.5g	$1428.0	2023-06-06
Enamine	EN300-842982-5.0g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		5g	$2110.0	2023-06-06
Enamine	EN300-842982-10.0g	5-(1H-pyrazol-3-yl)thiophene-2-carbonitrile	474707-58-9		10g	$3131.0	2023-06-06
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